BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 3-
(dimethylamino)heptan-1-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptanol, (dimethylamino)-

Cat. No.: B15166002

An In-depth Technical Guide to 3-
(dimethylamino)heptan-1-ol

This technical guide provides a detailed overview of the known and predicted physical and
chemical properties of 3-(dimethylamino)heptan-1-ol. Due to the limited availability of
experimental data for this specific compound in publicly accessible databases, this report
incorporates data from closely related analogs and computational predictions to offer a
comprehensive profile. This guide is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis.

Chemical Structure and Identifiers

Molecular Formula: CoH21NO

Molecular Weight: 159.27 g/mol

IUPAC Name: 3-(dimethylamino)heptan-1-ol
Canonical SMILES: CCCCC(N(C)C)CCO

InChl Key: Not available.

Physicochemical Properties
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Quantitative data for 3-(dimethylamino)heptan-1-ol is not readily available. The following table
summarizes predicted properties and data from a structural isomer, 3-(dimethylamino)heptan-
4-ol, to provide an estimation.

Property Value Source
Molecular Weight 159.27 g/mol Computed
XLogP3-AA (Lipophilicity) 1.9 Predicted[1]
Hydrogen Bond Donor Count 1 Predicted[1]
Hydrogen Bond Acceptor )

Count 2 Predicted[1]
Rotatable Bond Count 6 Predicted[1]
Exact Mass 159.162314205 Da Computed
Monoisotopic Mass 159.162314205 Da Computed
Topological Polar Surface Area  23.5 A2 Predicted
Heavy Atom Count 11 Computed
Complexity 104 Predicted

Chemical Properties and Reactivity

The chemical behavior of 3-(dimethylamino)heptan-1-ol is dictated by its two primary functional
groups: a tertiary amine and a primary alcohol.

» Basicity: The lone pair of electrons on the nitrogen atom of the dimethylamino group confers
basic properties to the molecule. It can readily react with acids to form ammonium salts.

» Nucleophilicity: The nitrogen atom is also nucleophilic and can participate in reactions with
various electrophiles.

» Alcohol Reactivity: The primary alcohol group can undergo typical alcohol reactions,
including:
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o Oxidation: Oxidation can yield the corresponding aldehyde or carboxylic acid, depending
on the reagents and reaction conditions.

o Esterification: Reaction with carboxylic acids or their derivatives will form esters.

o Etherification: Conversion to ethers is possible through reactions such as the Williamson
ether synthesis.

o Substitution: The hydroxyl group can be substituted by halides using appropriate
halogenating agents.

Experimental Protocols

Specific experimental protocols for the synthesis, purification, or analysis of 3-
(dimethylamino)heptan-1-ol are not detailed in the scientific literature. However, general
synthetic strategies for related amino alcohols can be inferred.

A plausible synthetic route could involve the reductive amination of a corresponding keto-
alcohol or the reaction of a suitable epoxide with dimethylamine.

Hypothetical Synthetic Workflow:
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Caption: Hypothetical workflow for the synthesis of 3-(dimethylamino)heptan-1-ol.

Biological Activity and Signaling Pathways

There is no information available in scientific literature or databases regarding the biological
activity or involvement of 3-(dimethylamino)heptan-1-ol in any signaling pathways. Compounds
containing both amine and alcohol functionalities can exhibit a wide range of biological
activities, but specific data for this molecule is absent.

Spectral Data

Experimentally determined spectral data (NMR, IR, MS) for 3-(dimethylamino)heptan-1-ol are
not publicly available.

Safety and Handling
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Safety and handling information for 3-(dimethylamino)heptan-1-ol is not available. Based on
the functional groups, it should be handled with the standard precautions for organic amines
and alcohols. It may be irritating to the skin, eyes, and respiratory system. Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated area or a fume
hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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